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Compound of Interest

Compound Name: Lycopsamine N-oxide-d3

Cat. No.: B12425709 Get Quote

Technical Guide: Lycopsamine N-oxide-d3
This technical guide provides an in-depth overview of Lycopsamine N-oxide-d3, a deuterated

form of the naturally occurring pyrrolizidine alkaloid, Lycopsamine N-oxide. This document is

intended for researchers, scientists, and professionals in drug development who are utilizing

stable isotope-labeled compounds for quantitative analysis.

Core Compound Data
Lycopsamine N-oxide-d3 is the deuterium-labeled version of Lycopsamine N-oxide. While a

specific CAS number for the deuterated form is not readily available, it is often referenced by

the CAS number of the parent compound.

Property Lycopsamine N-oxide-d3
Lycopsamine N-oxide
(non-deuterated)

CAS Number
Not specified; parent CAS is

95462-15-0[1][2][3][4][5]
95462-15-0[1][2][3][4][5]

Molecular Formula C₁₅H₂₂D₃NO₆[6] C₁₅H₂₅NO₆[1][2][7][8]

Molecular Weight 318.38 g/mol [6][9] 315.36 g/mol [1][2][4][7][8]
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Lycopsamine N-oxide-d3 serves as a crucial tool in analytical chemistry and drug metabolism

studies. As a stable isotope-labeled internal standard, it is primarily used for the accurate

quantification of Lycopsamine N-oxide in various biological and environmental samples. The

incorporation of deuterium atoms results in a mass shift that allows for its clear differentiation

from the endogenous, non-deuterated analyte in mass spectrometry-based assays, without

significantly altering its chemical properties.

Pyrrolizidine alkaloids, such as Lycopsamine N-oxide, are of significant interest due to their

potential toxicity and carcinogenicity. They are secondary metabolites found in numerous plant

species and can contaminate food sources like honey, milk, and herbal supplements. Accurate

quantification of these alkaloids is therefore essential for food safety and toxicological

assessments. Research has indicated that intermedine and lycopsamine, along with their N-

oxides, can inhibit hepatocyte proliferation and induce apoptosis, highlighting their

hepatotoxicity.[2]

Experimental Protocols
While specific, detailed experimental protocols for Lycopsamine N-oxide-d3 are proprietary to

the research institution or laboratory conducting the analysis, a general workflow for its use as

an internal standard in a quantitative LC-MS/MS analysis is outlined below.

General Protocol for Quantification of Lycopsamine N-
oxide using Lycopsamine N-oxide-d3 as an Internal
Standard

Sample Preparation:

Homogenize the sample matrix (e.g., honey, plasma, tissue).

Perform a liquid-liquid or solid-phase extraction to isolate the alkaloids. Methanolic

extraction followed by partitioning into an acidic aqueous solution and subsequent

purification using strong cation exchange solid-phase extraction is a common approach.

[10]

Spike a known concentration of Lycopsamine N-oxide-d3 into the extracted sample prior

to final volume reduction.
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Calibration Curve Preparation:

Prepare a series of calibration standards by spiking known concentrations of non-

deuterated Lycopsamine N-oxide into a blank matrix.

Add a constant, known concentration of Lycopsamine N-oxide-d3 to each calibration

standard.

LC-MS/MS Analysis:

Inject the prepared samples and calibration standards onto a reverse-phase HPLC column

(e.g., C18).

Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g.,

water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol).

Utilize a mass spectrometer with an electrospray ionization (ESI) source operating in

positive ion mode.

Monitor for the specific precursor-to-product ion transitions for both Lycopsamine N-oxide

and Lycopsamine N-oxide-d3 in Multiple Reaction Monitoring (MRM) mode.

Data Analysis:

Integrate the peak areas for both the analyte (Lycopsamine N-oxide) and the internal

standard (Lycopsamine N-oxide-d3).

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of Lycopsamine N-oxide in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Visualized Workflow
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The following diagram illustrates the general workflow for utilizing Lycopsamine N-oxide-d3
as an internal standard in a quantitative analysis.
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Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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